N-(4-fluorophenyl)-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide

• Molecular Formula: C18H17F4N3O
• Molecular Weight: 367.3 g/mol
• IUPAC Name: N-(4-fluorophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C18H17F4N3O/c19-14-4-6-15(7-5-14)23-17(26)25-10-8-24(9-11-25)16-3-1-2-13(12-16)18(20,21)22/h1-7,12H,8-11H2,(H,23,26)
• InChI Key: SEDIIQDCDJEJTC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)NC3=CC=C(C=C3)F

Description

N-(4-fluorophenyl)-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide, commonly known as "TFMPP," is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used in various scientific research studies due to its pharmacological properties.

Mechanism of Action

TFMPP acts as an agonist on serotonin receptors, specifically the 5-HT1B and 5-HT2C receptors. This results in an increase in the release of serotonin and a subsequent decrease in the release of dopamine in the brain. TFMPP has been found to have anxiogenic effects in animal models, which may be due to its effects on the serotonin system.
Biochemical and Physiological Effects:
TFMPP has been found to have various biochemical and physiological effects. It has been shown to increase locomotor activity and induce hyperthermia in animal models. TFMPP has also been found to increase food intake and body weight in rats, which may be due to its effects on the serotonin system.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is its ability to selectively target serotonin receptors. This allows researchers to study the specific effects of serotonin on various physiological processes. However, one limitation of using TFMPP is its potential for off-target effects, which may confound experimental results.

Future Directions

There are several future directions for research involving TFMPP. One area of interest is the role of serotonin in the regulation of feeding behavior and body weight. TFMPP has been found to increase food intake and body weight in rats, and further research could help to elucidate the mechanisms underlying these effects. Additionally, TFMPP has been found to have anxiogenic effects in animal models, and further research could help to uncover the role of serotonin in anxiety disorders. Finally, future research could investigate the potential therapeutic applications of TFMPP, particularly in the treatment of obesity and anxiety disorders.

Synthesis Methods

The synthesis of TFMPP involves the condensation of 1-(4-fluorophenyl)piperazine with 3-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain a pure form of TFMPP.

Scientific Research Applications

TFMPP has been used in various scientific research studies as a tool to study the pharmacological properties of piperazine derivatives. It has been found to have agonistic effects on serotonin receptors, specifically the 5-HT1B and 5-HT2C receptors. TFMPP has also been used in studies to investigate the role of serotonin in the regulation of feeding behavior and body weight.